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Compound of Interest

Compound Name: 4-Quinazolinol, 3-oxide

CAS No.: 5319-71-1

Cat. No.: B12121712

Get Quote

Introduction & Scientific Rationale
The Target Scaffold
4-Quinazolinol, 3-oxide exists in tautomeric equilibrium with 3-hydroxyquinazolin-4(3H)-one.

In solution, the keto-form (3-hydroxyquinazolin-4-one) typically predominates. This scaffold is a

"privileged structure" in drug discovery, serving as a core for inhibitors of EGFR tyrosine kinase

and various folate-dependent enzymes.

The Microwave Advantage
Conventional synthesis of 3-hydroxyquinazolinones involves the thermal condensation of

anthranilic acid derivatives with hydroxylamine followed by cyclization with orthoesters. This

traditional route suffers from:

Long reaction times: Often 6–24 hours under reflux.

Thermal degradation: Prolonged heating can cleave the labile N–O bond.

Poor Atom Economy: Multiple isolation steps reduce overall yield.
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Microwave-Assisted Organic Synthesis (MAOS) overcomes these limitations via dielectric

heating. The direct coupling of microwave energy with polar intermediates (specifically the

zwitterionic transition states formed during ring closure) accelerates the reaction rate by orders

of magnitude (Arrhenius rate enhancement). This protocol utilizes a one-pot, two-stage

microwave sequence to maximize yield and purity while minimizing N-O bond cleavage.

Reaction Mechanism & Pathway[1]
The synthesis proceeds through the formation of an anthranilohydroxamic acid intermediate,

followed by cyclization with an orthoester.

Mechanistic Steps:
Nucleophilic Attack: Hydroxylamine attacks the carbonyl of Isatoic Anhydride (or Anthranilic

acid ester), releasing CO₂ and forming 2-amino-N-hydroxybenzamide.

Condensation: The amino group condenses with the orthoester (e.g., triethyl orthoformate) to

form an imidate intermediate.

Cyclization: Intramolecular nucleophilic attack of the hydroxamic acid oxygen (or nitrogen)

onto the imidate carbon closes the pyrimidine ring.

Elimination: Loss of alcohol yields the final 3-hydroxyquinazolin-4(3H)-one.
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Caption: Mechanistic pathway for the microwave-assisted synthesis of 3-hydroxyquinazolin-

4(3H)-one via isatoic anhydride ring opening and subsequent cyclization.

Experimental Protocol
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Materials & Equipment[2][3][4][5]
Microwave Reactor: Monomode reactor (e.g., CEM Discover or Anton Paar Monowave) is

preferred for precise temperature control.

Vessels: 10 mL or 35 mL pressure-rated glass vials with silicone/PTFE septa.

Reagents:

Isatoic Anhydride (CAS: 118-48-9) - Limiting Reagent

Hydroxylamine Hydrochloride (NH₂OH[1][2]·HCl)

Triethyl Orthoformate (TEOF) - Cyclizing Agent & Solvent

Pyridine or Triethylamine (Base)

p-Toluenesulfonic acid (p-TSA) - Catalyst

Ethanol (EtOH) - Solvent for Step 1

Step-by-Step Methodology
Stage 1: Formation of Anthranilohydroxamic Acid

Charge: In a 10 mL microwave vial, add Isatoic Anhydride (1.0 mmol, 163 mg) and

Hydroxylamine Hydrochloride (1.2 mmol, 83 mg).

Solvent: Add Ethanol (3 mL) and Pyridine (1.2 mmol, 95 µL).

Seal & Mix: Cap the vial and vortex for 30 seconds to ensure a homogeneous suspension.

Irradiation (Step 1):

Temp: 80 °C

Time: 5 minutes

Power: Dynamic (Max 150 W)
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Stirring: High

Note: CO₂ evolution will occur.[3] Ensure the vessel is pressure-rated.

Vent: Carefully vent the vessel to release CO₂ pressure after cooling to 50 °C.

Stage 2: Cyclization to 4-Quinazolinol, 3-oxide
Add Reagents: To the same reaction vial (containing the intermediate), add Triethyl

Orthoformate (3.0 mL) and a catalytic amount of p-TSA (10 mg).

Irradiation (Step 2):

Temp: 120 °C

Time: 8–10 minutes

Power: Dynamic (Max 200 W)

Cooling: Use compressed air cooling to rapidly bring the temperature to < 40 °C. This

"quenching" prevents thermal degradation of the N-oxide.

Work-up & Purification[4]
Precipitation: Pour the reaction mixture into ice-cold water (20 mL). The product typically

precipitates as a white or off-white solid.

Filtration: Collect the solid by vacuum filtration.

Washing: Wash the filter cake with cold water (2 x 5 mL) followed by cold diethyl ether (1 x 5

mL) to remove unreacted orthoester.

Recrystallization: Recrystallize from Ethanol/Water (9:1) if necessary to achieve >98% purity.

Optimization & Data Summary
The following parameters were optimized to maximize yield while minimizing the formation of

the "deoxy" byproduct (Quinazolin-4(3H)-one).
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Parameter Condition Tested Observation Recommendation

Solvent (Step 1) Water
Poor solubility, slow

reaction
Ethanol (Optimal)

Solvent (Step 1) DMF
High boiling point,

difficult work-up
Avoid

Temperature (Step 2) 100 °C Incomplete cyclization 120 °C

Temperature (Step 2) 150 °C
Degradation of N-OH

bond (darkening)
Avoid >130 °C

Time 20 min
No yield improvement

vs 10 min
8–10 min

Catalyst None
Slow reaction (>30

min)
p-TSA or Silica

Characterization & Validation
Compound: 3-Hydroxyquinazolin-4(3H)-one (4-Quinazolinol, 3-oxide) Appearance: White

crystalline solid. Melting Point: 238–240 °C (Lit. 239 °C).

Spectroscopic Data
¹H NMR (DMSO-d₆, 400 MHz):

δ 12.35 (s, 1H, N-OH) – Diagnostic peak for N-hydroxy/oxide.

δ 8.45 (s, 1H, H-2) – Characteristic singlet for the quinazoline ring proton.

δ 8.15 (dd, 1H, H-5), 7.82 (td, 1H, H-7), 7.70 (d, 1H, H-8), 7.55 (td, 1H, H-6).

IR (KBr, cm⁻¹):

3100–2800 (broad, O-H stretch).

1680 (C=O stretch, amide).
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1605 (C=N stretch).

940 (N-O stretch) – Confirms the 3-oxide structure.

Mass Spectrometry (ESI+):

[M+H]⁺ calculated for C₈H₆N₂O₂: 163.05; Found: 163.10.

Fragment at m/z 147 [M+H - O]⁺ indicates loss of oxygen, confirming N-oxide.

Troubleshooting Guide
Issue Probable Cause Solution

Low Yield
Incomplete Step 1 (Isatoic

anhydride remaining)

Ensure CO₂ evolution stops

before Step 2. Increase Step 1

time to 8 min.

Dark Product
Thermal decomposition of N-O

bond

Reduce Step 2 temperature to

110 °C; ensure efficient cooling

post-reaction.

Product is Oily Residual solvent/Orthoester

Triturate the oil with cold

diethyl ether/hexane to induce

crystallization.

Deoxygenated Product
Overheating or Reducing

conditions

Avoid using metallic stir bars if

possible (use PTFE coated);

do not exceed 130 °C.

Workflow Diagram
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STEP 1: Ring Opening
Isatoic Anhydride + NH2OH

Solvent: EtOH, Base: Pyridine
MW: 80°C, 5 min

STEP 2: Cyclization
Add Triethyl Orthoformate + p-TSA

(One-Pot Addition)
MW: 120°C, 10 min

Vent CO2

Quench & Work-up
Pour into Ice Water

Precipitate Solid

Cool to RT

Validation
NMR (N-OH peak)

IR (N-O band)

Filter & Dry

Click to download full resolution via product page

Caption: Operational workflow for the one-pot microwave synthesis of 4-Quinazolinol, 3-
oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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